rac-[(1r,4r)-4-aminocyclohexyl]urea dihydrochloride, trans
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Overview
Description
Rac-[(1r,4r)-4-aminocyclohexyl]urea dihydrochloride, trans, is a chemical compound widely used in scientific research. It offers intriguing prospects for diverse applications, owing to its unique properties and versatile nature.
Preparation Methods
Chemical Reactions Analysis
Rac-[(1r,4r)-4-aminocyclohexyl]urea dihydrochloride, trans, undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions employed.
Scientific Research Applications
Rac-[(1r,4r)-4-aminocyclohexyl]urea dihydrochloride, trans, is utilized in a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology and medicine, it is studied for its potential therapeutic effects and interactions with biological molecules. In industry, it is employed in the development of new materials and chemical processes .
Mechanism of Action
The mechanism of action of rac-[(1r,4r)-4-aminocyclohexyl]urea dihydrochloride, trans, involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, thereby modulating their activity and influencing various biochemical pathways.
Comparison with Similar Compounds
Rac-[(1r,4r)-4-aminocyclohexyl]urea dihydrochloride, trans, can be compared with other similar compounds such as 1-[rac-(1r,4r)-4-aminocyclohexyl]ethan-1-one hydrochloride. While these compounds share some structural similarities, this compound, is unique in its specific applications and properties .
Properties
CAS No. |
2408969-06-0 |
---|---|
Molecular Formula |
C7H17Cl2N3O |
Molecular Weight |
230.1 |
Purity |
95 |
Origin of Product |
United States |
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